2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chlorophenyl)acetamide
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Description
2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C25H20ClN5O2S and its molecular weight is 489.98. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Compounds with structures related to the requested chemical have been synthesized and evaluated for their antimicrobial potential. For example, derivatives of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides, which share a similar complex structure, have shown promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015). This suggests potential research applications of the compound for developing new antimicrobial agents.
Enzyme Inhibition Studies
Compounds incorporating the triazole and indole moieties have been investigated for their inhibitory effects on enzymes such as lipase and α-glucosidase. A study demonstrated that specific synthesized compounds exhibited significant anti-lipase and anti-α-glucosidase activities, indicating potential applications in studying enzyme functions and developing treatments for related disorders (Bekircan, Ülker, & Menteşe, 2015).
Molecular Docking and Anti-inflammatory Research
Research on indole acetamide derivatives, including molecular docking analysis, has shown promising results in anti-inflammatory applications. These studies not only contribute to understanding the molecular interactions between compounds and target enzymes but also offer insights into designing new drugs with anti-inflammatory properties (Al-Ostoot et al., 2020).
Herbicide and Safener Synthesis
The synthesis and evaluation of chloroacetanilide herbicides and dichloroacetamide safeners, although not directly related to the exact compound , provide insights into the agricultural applications of similar chemical entities. These compounds are essential in studying the metabolism, mode of action, and environmental impact of herbicides and safeners, indicating a broader research application scope in agrichemistry (Latli & Casida, 1995).
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20ClN5O2S/c1-33-19-9-5-8-18(13-19)31-24(21-14-27-22-11-3-2-10-20(21)22)29-30-25(31)34-15-23(32)28-17-7-4-6-16(26)12-17/h2-14,27H,15H2,1H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVQDBCNUFRQIQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)Cl)C4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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